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Compound of Interest

Compound Name: 5-Nitroisophthalic acid

Cat. No.: B126730 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
5-Nitroisophthalic acid (5-NIPA) is a pivotal intermediate in the synthesis of various active

pharmaceutical ingredients (APIs) and disperse dyes.[1][2] For instance, it is a precursor in the

production of 5-aminoisophthalic acid, which is utilized in manufacturing therapeutic agents.[1]

Given its role in these high-purity applications, an effective and reproducible purification

method is essential. Recrystallization is a standard and efficient technique for purifying solid

organic compounds like 5-Nitroisophthalic acid. This document provides detailed protocols

and data for the purification of 5-Nitroisophthalic acid using recrystallization, primarily with

water as the solvent.

Physicochemical Properties of 5-Nitroisophthalic
Acid
Understanding the physical and chemical properties of 5-Nitroisophthalic acid is fundamental

to developing a successful recrystallization protocol.
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Property Value References

Molecular Formula C₈H₅NO₆ [1]

Molecular Weight 211.13 g/mol [1]

Appearance
White to light yellow/light

cream crystalline powder
[1][3][4]

Melting Point 259-261 °C [1]

Purity (Commercial) >99.0% (HPLC) [5]

Solubility Profile
The selection of an appropriate solvent is the most critical step in recrystallization. An ideal

solvent should dissolve the compound well at high temperatures but poorly at low

temperatures.

Solvent Solubility References

Water
1.5 g/L at 20°C; Soluble in hot

water
[1][2]

Ethanol Soluble [2][3]

Ether Soluble [2]

Acetonitrile Soluble [1]

Dimethyl Sulfoxide (DMSO) Soluble [1][3]

Acetone Soluble [3]

Based on the available data, water is a suitable solvent for the recrystallization of 5-
Nitroisophthalic acid due to its significant temperature-dependent solubility.

Experimental Protocol: Recrystallization from Water
This protocol details the purification of crude 5-Nitroisophthalic acid synthesized via the

nitration of isophthalic acid.[2][6]
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Materials and Equipment:

Crude 5-Nitroisophthalic acid

Deionized water

Erlenmeyer flasks

Heating mantle or hot plate

Buchner funnel and flask

Filter paper

Glass stirring rod

Ice bath

Vacuum oven

Procedure:

Dissolution:

Place the crude 5-Nitroisophthalic acid into an Erlenmeyer flask.

For every 1 gram of crude product, add approximately 1.4 mL of deionized water.[6] Note:

The optimal solvent volume may need to be determined empirically.

Gently heat the mixture with continuous stirring until the solvent boils and the solid

completely dissolves.[6] Add a minimal amount of additional hot water if necessary to

achieve full dissolution.

Hot Filtration (Optional):

If insoluble impurities are visible in the hot solution, perform a hot filtration.

Preheat a separate flask containing a funnel and fluted filter paper to prevent premature

crystallization.
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Quickly pour the hot solution through the preheated filtration setup.

Crystallization:

Allow the hot, clear filtrate to cool slowly to room temperature undisturbed. Slow cooling

promotes the formation of larger, purer crystals.[7]

Once the flask has reached room temperature and crystal formation has slowed, place it in

an ice bath to maximize the yield of crystals.[7]

Crystal Collection and Washing:

Collect the crystallized product by vacuum filtration using a Buchner funnel.

Wash the filter cake with a small amount of ice-cold deionized water to remove any

remaining soluble impurities.[2]

Drying:

Dry the purified white crystalline solid in a vacuum oven at 50 °C for 12 hours or until a

constant weight is achieved.[8]

Expected Results
The recrystallization process is expected to yield a high-purity product.

Parameter Result References

Yield 68-89% [2][6]

Purity >99% [8][9][10]

Final Product Appearance White crystalline solid [2][6]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the purification of 5-Nitroisophthalic acid by

recrystallization.
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Caption: Workflow for the purification of 5-Nitroisophthalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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